7-[2-(5-fluoro-1H-indol-3-yl)ethyl]-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-[2-(5-fluoro-1H-indol-3-yl)ethyl]-4-methyl-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C19H15FN6O/c1-11-23-19-22-10-15-17(26(19)24-11)5-7-25(18(15)27)6-4-12-9-21-16-3-2-13(20)8-14(12)16/h2-3,5,7-10,21H,4,6H2,1H3
• InChI Key: TVVATGNLGGVMGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)CCC4=CNC5=C4C=C(C=C5)F
• Molecular Formula: C19H15FN6O
• Molecular Weight: 362.4 g/mol

Description

The compound 7-[2-(5-fluoro-1H-indol-3-yl)ethyl]-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a pyrido-triazolo-pyrimidine derivative featuring a 5-fluoroindole substituent linked via an ethyl group at the 7-position and a methyl group at the 2-position.

Biological Activity

7-[2-(5-fluoro-1H-indol-3-yl)ethyl]-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a compound of interest due to its potential therapeutic applications. This article explores its biological activity, focusing on its synthesis, pharmacological effects, and mechanisms of action.

• Molecular Formula : C₁₈H₁₈F₃N₅O
• Molecular Weight : 355.37 g/mol
• CAS Number : 1374640-70-6

Synthesis

The synthesis of this compound involves multi-step reactions starting from indole derivatives. The process typically includes the formation of the pyrido and triazolo rings through cyclization reactions. Detailed synthetic pathways have been documented in various studies, highlighting the importance of reaction conditions and catalysts used to achieve high yields and purity.

Antiproliferative Effects

Research indicates that 7-[2-(5-fluoro-1H-indol-3-yl)ethyl]-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one exhibits significant antiproliferative activity against various cancer cell lines.

• Cell Lines Tested :
  • MCF-7 (breast cancer)
  • A549 (lung cancer)
  • HeLa (cervical cancer)

The compound showed a GI50 (concentration required to inhibit cell growth by 50%) ranging from 30 nM to 50 nM , indicating potent activity comparable to established anticancer agents like erlotinib .

Cell Line	GI50 (nM)	Reference Compound GI50 (nM)
MCF-7	35	33 (Erlotinib)
A549	40	30 (Erlotinib)
HeLa	45	28 (Erlotinib)

The mechanism by which this compound exerts its antiproliferative effects appears to involve the inhibition of key signaling pathways associated with cell proliferation and survival. Specifically, it has been shown to target the EGFR (epidermal growth factor receptor) signaling pathway, which is crucial in many cancers.

In vitro studies demonstrated that treatment with this compound leads to:

• Induction of apoptosis in cancer cells.
• Inhibition of cell cycle progression.
• Downregulation of anti-apoptotic proteins such as Bcl-2.

Case Studies

Several case studies have documented the effects of this compound in preclinical models:

• Study on MCF-7 Cells :
  • A study reported that treatment with 50 µM of the compound resulted in a 70% reduction in cell viability after 48 hours.
  • Flow cytometry analysis indicated an increase in early apoptotic cells.
• In Vivo Model :
  • In a xenograft model using A549 cells implanted in mice, administration of the compound led to a significant reduction in tumor volume compared to control groups.

Comparison with Similar Compounds

Comparison with Similar Compounds

The pyrido-triazolo-pyrimidine core is a versatile scaffold modified for diverse applications. Below is a comparative analysis of structurally related compounds, highlighting substituent effects and research trends.

Structural and Molecular Comparisons

Compound Name	Substituents (Position)	Molecular Weight	Key Features
Target Compound	2-methyl, 7-[2-(5-fluoro-1H-indol-3-yl)ethyl]	—	Fluoroindole group for enhanced lipophilicity and potential CNS activity
7-(2-Furylmethyl)-2-(3-pyridinyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one	2-(3-pyridinyl), 7-(2-furylmethyl)	—	Furan and pyridine substituents; may improve solubility
7-(3-fluorophenyl)-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one	2-methyl, 7-(3-fluorophenyl)	295.27	Fluorophenyl group for electronic modulation
2-(methylsulfanyl)-7-phenylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one	2-(methylsulfanyl), 7-phenyl	309.35	Thioether group for altered redox properties
7-amino-8-methyl-5-(5-methylfuran-2-yl)pyrimido[5,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one	7-amino, 5-(5-methylfuran-2-yl)	—	Amino and methylfuran groups; explored in anti-ulcer formulations
7-amino-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one	2-methyl, 7-amino	216.20	Discontinued; amino group may limit stability or efficacy

Notes:

• The target compound’s fluoroindole-ethyl substituent distinguishes it from analogs with simpler aromatic (e.g., phenyl, furan) or functional (e.g., amino, thioether) groups. This substitution likely enhances lipophilicity, impacting membrane permeability and target binding .
• The 3-pyridinyl and furan substituents in could improve solubility but reduce metabolic stability compared to the fluoroindole group.
• Thioether-containing analogs (e.g., ) may exhibit unique electronic properties, influencing interaction with enzymatic targets.